Cas no 1805050-23-0 (4-Chloro-3-cyano-6-(difluoromethyl)-2-methylpyridine)

• Product Name: 4-Chloro-3-cyano-6-(difluoromethyl)-2-methylpyridine
• CAS No: 1805050-23-0
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4808499
• Update Time: 2025-06-11

4-Chloro-3-cyano-6-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-cyano-6-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H5ClF2N2/c1-4-5(3-12)6(9)2-7(13-4)8(10)11/h2,8H,1H3
• InChI Key： GHUJKEQNXUBZEB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=NC(C)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-3-cyano-6-(difluoromethyl)-2-methylpyridine

Professional Introduction to 4-Chloro-3-cyano-6-(difluoromethyl)-2-methylpyridine (CAS No. 1805050-23-0)

4-Chloro-3-cyano-6-(difluoromethyl)-2-methylpyridine, with the CAS number 1805050-23-0, is a significant compound in the field of pharmaceutical chemistry and chemical biology. This heterocyclic organic molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The compound’s molecular structure incorporates several key functional groups, including a chloro substituent, a cyano group, and a difluoromethyl moiety, which contribute to its distinct chemical properties and reactivity.

The 4-chloro group at the 4-position of the pyridine ring introduces electrophilic characteristics, making the molecule susceptible to nucleophilic substitution reactions. This property is particularly valuable in synthetic chemistry, where it can be leveraged to introduce additional functional groups or to modify existing ones. The presence of the 3-cyano group at the 3-position adds another layer of reactivity, as cyano groups are known to participate in various transformations, including reduction to amine groups or condensation reactions.

The 6-(difluoromethyl) substituent is a critical feature that enhances the compound’s pharmacological profile. Difluoromethyl groups are widely recognized for their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. In drug design, such modifications are often employed to enhance the efficacy and duration of action of therapeutic agents. Furthermore, the 2-methyl group at the 2-position of the pyridine ring contributes to the overall steric and electronic environment of the molecule, influencing its interactions with biological receptors.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities. The compound 4-Chloro-3-cyano-6-(difluoromethyl)-2-methylpyridine is no exception and has been investigated for its potential role in various pharmacological contexts. For instance, studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways.

The incorporation of both electron-withdrawing and electron-donating groups in its structure allows for fine-tuning of its pharmacokinetic properties. The electron-withdrawing nature of the cyano and chloro groups can increase the compound’s lipophilicity, while the electron-donating methyl group can influence its solubility and distribution within biological systems. These characteristics make it a promising candidate for further development as an active pharmaceutical ingredient (API).

Recent advancements in computational chemistry have enabled researchers to more efficiently screen and optimize molecules like 4-Chloro-3-cyano-6-(difluoromethyl)-2-methylpyridine. Molecular modeling techniques can predict how this compound will interact with biological targets at the atomic level, providing insights into its potential efficacy and side effects. Such simulations are increasingly integral to drug discovery pipelines, allowing for rapid identification of promising candidates that can be further tested experimentally.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by functional group transformations such as cyanation and fluorination. The use of advanced catalytic systems has also improved the efficiency of these reactions, reducing both reaction times and waste generation.

In addition to its pharmaceutical applications, 4-Chloro-3-cyano-6-(difluoromethyl)-2-methylpyridine has shown potential in materials science research. Its unique electronic properties make it a candidate for use in organic electronics, where such compounds can contribute to the development of new types of semiconductors or light-emitting diodes (LEDs). The ability to modify its structure further allows researchers to tailor its properties for specific applications in this field.

The compound’s stability under various conditions is another area of interest. Studies have examined how it behaves under different storage conditions, exposure to light or heat, and in various solvents. Understanding these stability profiles is crucial for ensuring that it remains effective throughout its intended use cycle, whether in a laboratory setting or as part of a final drug product.

Ethical considerations are also important when developing new chemical entities like 4-Chloro-3-cyano-6-(difluoromethyl)-2-methylpyridine. Researchers must ensure that their work adheres to strict safety protocols and regulatory guidelines to protect both human health and the environment. This includes conducting thorough toxicological assessments before moving from preclinical studies to human trials.

The future prospects for this compound are promising, with ongoing research exploring new synthetic methodologies and potential applications. As our understanding of biological systems continues to grow, so too does the demand for innovative chemical tools like pyridine derivatives. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists hope to unlock new therapeutic possibilities and advance our ability to treat complex diseases.